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Compound of Interest

Compound Name: BMS-509744

Cat. No.: B1667217 Get Quote

Technical Support Center: BMS-509744
This technical support center provides researchers, scientists, and drug development

professionals with essential information for preparing and handling stable stock solutions of

BMS-509744, a potent and selective inhibitor of Interleukin-2 Inducible T-cell Kinase (ITK).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BMS-509744?

A1: The most commonly recommended solvent for dissolving BMS-509744 is Dimethyl

Sulfoxide (DMSO).[1][2][3] It is soluble in DMSO up to 100 mg/mL. Some suppliers also report

solubility in 1eq. HCl up to 100 mM.[2]

Q2: What is the recommended storage temperature and stability of BMS-509744 powder?

A2: BMS-509744 powder is stable for up to 3 years when stored at -20°C and for 2 years at

4°C.[1]

Q3: How should I store the BMS-509744 stock solution?

A3: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.[1][4][5] At -20°C, the stock solution is stable for up to 6 months.[1][4]

For longer-term storage, -80°C is recommended, where it can be stable for up to 1 year.[1]

Q4: My BMS-509744 solution appears cloudy or has precipitated. What should I do?
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A4: Cloudiness or precipitation can occur for several reasons. Please refer to the

Troubleshooting Guide below for detailed steps on how to address this issue. It is important to

use high-quality, anhydrous DMSO, as hygroscopic DMSO can negatively impact solubility.[1]

Gentle warming to 37°C and sonication can also aid in dissolution.[1][5]

Q5: Can I use the stock solution directly in my aqueous cell culture medium?

A5: Direct dilution of a high-concentration DMSO stock into aqueous media can cause

precipitation. It is recommended to perform serial dilutions. For in vivo studies, specific

formulations using co-solvents like PEG300 and surfactants like Tween-80 are necessary to

maintain solubility.[1][6]

Quantitative Data Summary
Parameter Value Source

Molecular Weight 623.83 g/mol [1][2]

Solubility in DMSO
50 mM, 66.67 mg/mL, 100

mg/mL
[1][2]

Solubility in 1eq. HCl 100 mM [2]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[1]

Stock Solution Storage
-20°C for 6 months; -80°C for 1

year
[1]

Experimental Protocol: Preparation of a 10 mM
BMS-509744 Stock Solution in DMSO
Materials:

BMS-509744 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials
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Calibrated pipettes

Vortex mixer

Sonicator (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of BMS-509744 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 6.24 mg of BMS-509744 (Molecular

Weight: 623.83 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the vial containing the BMS-509744
powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Warming and Sonication (if necessary): If the compound does not fully dissolve, warm the

solution to 37°C for 5-10 minutes and vortex again. If precipitation persists, sonicate the

solution for 5-10 minutes.[1][5]

Sterilization (Optional): If required for your application, filter the stock solution through a 0.22

µm syringe filter compatible with DMSO.

Aliquoting: Dispense the stock solution into single-use, sterile cryovials. This minimizes

contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term use (up to 6 months) or at -80°C for long-

term storage (up to 1 year).[1]

Troubleshooting Guide
This guide addresses common issues encountered during the preparation and use of BMS-
509744 stock solutions.
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Issue 1: BMS-509744 powder does not dissolve in DMSO.

Possible Cause 1: Insufficient mixing.

Solution: Vortex the solution for a longer period.

Possible Cause 2: Low-quality or hydrated DMSO.

Solution: Use fresh, high-purity, anhydrous DMSO. Hygroscopic DMSO can significantly

reduce solubility.[1]

Possible Cause 3: Concentration is too high.

Solution: While solubility is reported to be high, try preparing a slightly lower concentration

stock solution.

Possible Cause 4: Compound requires energy to dissolve.

Solution: Gently warm the solution to 37°C and/or sonicate for 5-10 minutes.[1][5]

Issue 2: Precipitation occurs when diluting the DMSO stock solution in aqueous media.

Possible Cause 1: Poor aqueous solubility of BMS-509744.

Solution: Perform serial dilutions of the stock solution in your cell culture medium. Avoid

adding a small volume of high-concentration stock directly to a large volume of aqueous

buffer.

Possible Cause 2: Final DMSO concentration is too low to maintain solubility.

Solution: Ensure the final concentration of DMSO in your experiment is sufficient to keep

the compound in solution, while also being non-toxic to your cells. A final DMSO

concentration of 0.1% to 0.5% is generally well-tolerated by most cell lines.

Possible Cause 3: Interaction with components in the aqueous medium.

Solution: Consider using a formulation with co-solvents like PEG300 and a surfactant like

Tween-80, especially for in vivo applications, to improve solubility and stability in aqueous

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1667217?utm_src=pdf-body
https://www.medchemexpress.com/BMS-509744.html
https://www.medchemexpress.com/BMS-509744.html
https://www.glpbio.com/itk-inhibitor.html
https://www.benchchem.com/product/b1667217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


environments.[1][6]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medchemexpress.com/BMS-509744.html
https://file.medchemexpress.com/batch_PDF/HY-11092/BMS-509744-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare BMS-509744 Stock Solution

Issue: Compound does not fully dissolve

Use fresh, anhydrous DMSO

Yes
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No

Issue: Precipitation upon dilution in aqueous media

Perform serial dilutions

Yes

Stable Stock/Working Solution
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Ensure final DMSO concentration is adequate (0.1-0.5%)

Consider co-solvents (e.g., PEG300, Tween-80)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1667217?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/BMS-509744.html
https://www.rndsystems.com/products/bms-509744_5009
https://www.fishersci.com/shop/products/calbiochem-itk-inhibitor-bms-509744/4198205MG
https://www.fishersci.com/shop/products/calbiochem-itk-inhibitor-bms-509744/4198205MG
https://www.merckmillipore.com/IN/en/product/ITK-Inhibitor-BMS-509744-CAS-439575-02-7-Calbiochem,EMD_BIO-419820
https://www.glpbio.com/itk-inhibitor.html
https://file.medchemexpress.com/batch_PDF/HY-11092/BMS-509744-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1667217#preparing-stable-stock-solutions-of-bms-509744
https://www.benchchem.com/product/b1667217#preparing-stable-stock-solutions-of-bms-509744
https://www.benchchem.com/product/b1667217#preparing-stable-stock-solutions-of-bms-509744
https://www.benchchem.com/product/b1667217#preparing-stable-stock-solutions-of-bms-509744
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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